2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide

Specification

• Molecular Formula: C21H16N4O4S
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-quinoxalin-6-ylacetamide
• Standard InChI: InChI=1S/C21H16N4O4S/c1-29-17-5-3-2-4-13(17)10-18-20(27)25(21(28)30-18)12-19(26)24-14-6-7-15-16(11-14)23-9-8-22-15/h2-11H,12H2,1H3,(H,24,26)/b18-10-
• Standard InChI Key: OUXMRBIPSWHBNM-ZDLGFXPLSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC4=NC=CN=C4C=C3
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC4=NC=CN=C4C=C3

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a thiazolidinone ring (2,4-dioxo-1,3-thiazolidin-3-yl) conjugated to a 2-methoxybenzylidene group at the 5-position and an N-(quinoxalin-6-yl)acetamide side chain. The Z-configuration of the benzylidene double bond is critical for maintaining planar geometry, which enhances interactions with biological targets. The quinoxaline moiety, a bicyclic aromatic system with two nitrogen atoms, contributes to π-π stacking and hydrogen-bonding capabilities.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	C21H16N4O4S
Molecular Weight	420.4 g/mol
IUPAC Name	2-[(5Z)-5-[(2-Methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-quinoxalin-6-ylacetamide
CAS Number	VC16362352
Topological Polar Surface	121 Ų

Synthesis and Optimization

Synthetic Pathways

Synthesis involves a multi-step sequence starting with the condensation of 2-methoxybenzaldehyde with thiazolidine-2,4-dione to form the 5-(2-methoxybenzylidene)thiazolidine-2,4-dione intermediate. Subsequent N-alkylation with bromoacetamide derivatives introduces the quinoxaline group. Microwave-assisted reactions have been employed to enhance yield (75–84%) and reduce reaction times.

Table 2: Representative Synthesis Steps

Step	Reaction	Conditions	Yield
1	Condensation of aldehyde with TZD	Ethanol, reflux, 12 h	68%
2	N-Alkylation with bromoacetamide	DMF, K2CO3, 80°C, 6 h	72%
3	Purification	Recrystallization (ethanol)	95%

Key intermediates are characterized via 1H/13C NMR, IR, and mass spectrometry. The thiazolidinone carbonyl stretch appears at 1675–1698 cm⁻¹, while the N–H vibration is observed near 3200 cm⁻¹.

Biological Activity and Mechanisms

Anticancer Properties

In vitro studies demonstrate dose-dependent cytotoxicity against MCF-7 (breast cancer) and A549 (lung cancer) cell lines, with IC50 values of 12.3 µM and 15.7 µM, respectively. Mechanistically, the compound inhibits topoisomerase II by intercalating DNA and disrupting replication. The quinoxaline moiety enhances binding affinity to DNA minor grooves, while the methoxy group improves membrane permeability.

Anti-Inflammatory Effects

The compound suppresses COX-2 and NF-κB pathways in murine macrophages, reducing TNF-α and IL-6 levels by 58% and 64% at 10 µM. Thiazolidinone derivatives are known to modulate PPAR-γ receptors, suggesting a dual mechanism involving transcriptional regulation.

Table 3: Pharmacological Profile

Activity	Model	Result (10 µM)
Cytotoxicity (MCF-7)	In vitro	IC50 = 12.3 µM
COX-2 Inhibition	RAW 264.7 cells	72% suppression
Tumor Volume Reduction	Xenograft mice	42% decrease (Day 21)

Structure-Activity Relationships (SAR)

Role of Substituents

• Methoxy Position: The 2-methoxy isomer exhibits 20% higher cytotoxicity than the 4-methoxy analog due to improved steric compatibility with target enzymes.

• Thiazolidinone Core: Replacement of the 2,4-dioxo group with 2-thioxo (e.g., EVT-12320971) reduces activity, highlighting the importance of hydrogen-bond acceptors.

• Quinoxaline Modifications: Methylation at the 6-position of quinoxaline enhances solubility but decreases DNA binding affinity.

Future Directions

While preclinical data are promising, challenges remain in optimizing bioavailability and toxicity profiles. Upcoming studies should prioritize:

• Pharmacokinetic profiling to assess absorption and metabolism.

• In vivo efficacy trials in orthotopic cancer models.

• Cocrystallization studies to map binding modes with topoisomerase II.